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Compound of Interest

Compound Name: KIO-301

Cat. No.: B10860252

Welcome to the KIO-301 Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance on utilizing KIO-301
effectively in your experiments. Below you will find frequently asked questions (FAQs) and
troubleshooting guides to help you anticipate and minimize potential off-target effects.

Frequently Asked Questions (FAQSs)

Q1: What is KIO-301 and what is its mechanism of action?

Al: KIO-301 is a small molecule, referred to as a "molecular photoswitch," designed to restore
vision in patients with inherited retinal diseases like retinitis pigmentosa (RP).[1][2] In these
conditions, the light-sensing photoreceptor cells (rods and cones) degenerate.[1] KIO-301 is
designed to selectively enter the surviving retinal ganglion cells (RGCs), which are downstream
of the degenerated photoreceptors.[3][4]

When exposed to light, KIO-301 changes its conformation from a linear "off" position to a bent
"on" position. This change in shape allows it to interact with and modulate voltage-gated ion
channels on the RGCs, causing them to send signals to the brain, thereby restoring light
sensitivity. In the absence of light, it reverts to its inactive form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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